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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3-Diisopropylurea (DIU) is a symmetrically disubstituted urea that is frequently encountered in

pharmaceutical and chemical research. While not typically a primary molecule of interest, its

formation as a byproduct in critical synthetic reactions, particularly in peptide synthesis,

necessitates a thorough understanding of its properties for process optimization and impurity

control. This technical guide provides a comprehensive overview of the core physicochemical

and spectroscopic properties of unlabeled 1,3-diisopropylurea, detailed experimental protocols

for its characterization, and a discussion of its primary role in the context of drug development

as a process-related impurity.

Physicochemical Properties
1,3-Diisopropylurea is a white crystalline solid at room temperature. Its core properties are

summarized in the table below. It is important to note the variability in the reported melting

point, which may be attributed to different polymorphic forms or the presence of impurities.
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Property Value Source(s)

Molecular Formula C₇H₁₆N₂O [1]

Molecular Weight 144.21 g/mol [1]

Melting Point
134 - 192 °C (range of

reported values)
[2]

Boiling Point ~265 °C [2]

Solubility

Limited solubility in water;

soluble in nonpolar to

moderately polar organic

solvents such as

dichloromethane, ethyl

acetate, and toluene. Slightly

soluble in DMSO, ethanol, and

methanol.

[2]

pKa (Predicted) 14.05 ± 0.46

Spectroscopic Data
The structural elucidation of 1,3-diisopropylurea is supported by various spectroscopic

techniques. The key spectral data are summarized below.

Technique Key Data

¹H NMR
Spectra available, specific shifts depend on

solvent.

¹³C NMR
Spectra available, specific shifts depend on

solvent.

IR (Infrared) Spectroscopy

Key vibrational bands include N-H stretching

and bending, and a characteristic C=O (Amide I)

stretching vibration.

Mass Spectrometry (MS) [M+H]⁺ at m/z 145.1335.
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Experimental Protocols
Synthesis of 1,3-Diisopropylurea
Method 1: From Isopropyl Isocyanate and Isopropylamine

This method provides a direct and high-yielding route to 1,3-diisopropylurea.

Materials: Isopropyl isocyanate, isopropylamine, anhydrous tetrahydrofuran (THF), sodium

hydride (optional, as a base).

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve isopropylamine (1.0 equivalent) in anhydrous THF.

If using a base, add sodium hydride (1.0 equivalent) portion-wise at 0 °C.

Slowly add isopropyl isocyanate (1.0 equivalent) to the solution at 0 °C with stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

The crude product can be purified by recrystallization or column chromatography.

Method 2: As a Byproduct of Diisopropylcarbodiimide (DIC) Mediated Coupling

1,3-Diisopropylurea is a common byproduct in peptide synthesis and other reactions utilizing

DIC as a coupling agent.
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Context: In a typical peptide coupling reaction, a carboxylic acid is activated by DIC to form

an O-acylisourea intermediate, which then reacts with an amine to form an amide bond. Any

unreacted O-acylisourea can rearrange or react with water to form 1,3-diisopropylurea.

General Procedure (Peptide Coupling):

Dissolve the N-protected amino acid (1.0 equivalent) and the amine component (or resin-

bound amine) in a suitable solvent (e.g., dichloromethane or dimethylformamide).

Add DIC (1.0-1.2 equivalents) to the reaction mixture at 0 °C.

Allow the reaction to proceed at room temperature for several hours.

After the reaction, the 1,3-diisopropylurea byproduct is typically soluble in the reaction

solvent and can be partially removed during the workup and purification steps (e.g.,

filtration, extraction, and chromatography).

Characterization Protocols
Melting Point Determination (Capillary Method)

Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer.

Procedure:

Finely powder the crystalline 1,3-diisopropylurea sample.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm

by tapping the sealed end on a hard surface.[3]

Place the capillary tube in the heating block of the melting point apparatus.[3]

Heat the block rapidly to a temperature approximately 15-20 °C below the expected

melting point.

Decrease the heating rate to 1-2 °C per minute.[4]
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Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting).

This range is the melting point.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

Apparatus: NMR spectrometer, NMR tubes, deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Procedure:

Dissolve 5-25 mg of 1,3-diisopropylurea in approximately 0.6-0.7 mL of a suitable

deuterated solvent in a clean, dry vial.[5]

Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a

clean NMR tube to remove any particulate matter.[6]

Cap the NMR tube and carefully place it in the NMR spectrometer.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Process the data, including Fourier transformation, phase correction, and baseline

correction.

Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).[5]

Infrared (IR) Spectroscopy (KBr Pellet Method)

Apparatus: FT-IR spectrometer, hydraulic press, KBr pellet die set, agate mortar and pestle.

Procedure:

Grind 1-2 mg of 1,3-diisopropylurea with approximately 100-200 mg of dry, spectroscopic

grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous

powder is obtained.[7]

Transfer a portion of the powder into the pellet die.
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Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for several

minutes to form a transparent or translucent pellet.[7]

Carefully remove the pellet from the die and place it in the sample holder of the FT-IR

spectrometer.

Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (Electrospray Ionization - ESI)

Apparatus: Mass spectrometer with an ESI source, syringe pump, suitable solvent (e.g.,

methanol, acetonitrile with 0.1% formic acid).

Procedure:

Prepare a dilute solution of 1,3-diisopropylurea (typically 1-10 µg/mL) in a suitable solvent.

[8]

Infuse the sample solution into the ESI source at a constant flow rate using a syringe

pump.[8]

Apply a high voltage to the ESI needle to generate an electrospray.[9]

Optimize the source parameters (e.g., capillary voltage, drying gas flow rate, and

temperature) to obtain a stable ion signal.

Acquire the mass spectrum in the positive ion mode to observe the protonated molecule

[M+H]⁺.

Role in Drug Development: A Process Impurity
1,3-Diisopropylurea's primary significance in drug development, particularly in the synthesis of

peptide-based therapeutics, is as a process-related impurity.[10] Its formation is a direct

consequence of using the common and efficient coupling reagent, N,N'-diisopropylcarbodiimide

(DIC).

The presence of 1,3-diisopropylurea in a final active pharmaceutical ingredient (API) is

undesirable and must be controlled to meet stringent regulatory requirements. Its removal can
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be challenging due to its solubility in many organic solvents used in purification processes.

Therefore, analytical methods for its detection and quantification are crucial during process

development and quality control.

Visualizations

Method 1: Isocyanate Route

Method 2: DIC Byproduct Route
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Caption: Synthesis pathways for 1,3-Diisopropylurea.
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Solid-Phase Peptide Synthesis (SPPS)
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Caption: Role of 1,3-diisopropylurea in a peptide synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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